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Compound of Interest

Compound Name:
2-Ethyl-7-fluoro-3-methyl-4-nitro-

1H-indole

Cat. No.: B11884323

Get Quote

Executive Summary & Structural Analysis
7-Fluoro-4-nitroindole (CAS: 548458-05-5) represents a "privileged scaffold" in medicinal

chemistry, combining the metabolic stability of the indole core with specific electronic

perturbations introduced by the 7-fluoro and 4-nitro substituents.

Electronic & Physicochemical Properties
The 7-fluoro-4-nitroindole system is characterized by a unique "push-pull" electronic

environment that dictates its reactivity and binding affinity:
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Feature Chemical Effect Medicinal Utility

7-Fluoro Substitution
Inductive electron withdrawal (-

I effect) at the C7 position.

Metabolic Blockade: Prevents

oxidative metabolism

(hydroxylation) at the C7

position, a common clearance

pathway for indoles. Increases

lipophilicity.

4-Nitro Substitution
Strong electron withdrawal (-M,

-I) at the C4 position.

Synthetic Handle: Deactivates

the pyrrole ring towards

electrophilic attack but serves

as a masked aniline for

subsequent amide coupling or

heterocycle formation.[1]

Indole NH Acidity

Increased acidity (lower pKa)

due to electron-withdrawing

groups.

H-Bond Donor: Enhanced

hydrogen bond donor

capability of the N1-H, critical

for binding in the hinge region

of kinase ATP-pockets.

Synthetic Pathways
Accessing the 4-nitroindole core is synthetically challenging due to the electronic deactivation

of the ring, which precludes direct nitration at C4.[1] Consequently, de novo synthesis from

benzene precursors is the standard authoritative approach.[1]

Primary Route: Leimgruber-Batcho Indole Synthesis
The most scalable and regioselective method for 4-substituted indoles is the Leimgruber-

Batcho synthesis. This route avoids the harsh acidic conditions of the Fischer indole synthesis,

which can degrade electron-deficient systems.[1]

Precursor: 1-Fluoro-2-methyl-3,5-dinitrobenzene (hypothetical optimal precursor for 4-nitro-7-

fluoro target) or 2-Fluoro-5-nitrotoluene (for 5-nitro analog, requiring modification for 4-nitro).

Correction: For 7-fluoro-4-nitroindole, the specific precursor is 3-fluoro-2-methyl-1-nitrobenzene
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(to establish the 7-F and indole core) followed by nitration, OR more directly, using a 2,6-

dinitrotoluene derivative.

Optimized Protocol (Leimgruber-Batcho):

Enamine Formation: Condensation of the 2-nitrotoluene derivative with

-dimethylformamide dimethyl acetal (DMF-DMA).

Reductive Cyclization: Reduction of the nitro group (to amine) which spontaneously cyclizes

with the enamine double bond.[1]

Secondary Route: Modified Reissert-Henze Synthesis
This method is preferred when the starting aniline is readily available.[1]

Condensation: Reaction of 2-methyl-3-nitro-6-fluoroaniline with diethyl oxalate.

Cyclization: Base-mediated cyclization to the indole-2-carboxylate.

Hydrolysis & Decarboxylation: Removal of the ester to yield the parent indole.[1]

2-Methyl-3-nitro-6-fluoroaniline Condensation
(Diethyl Oxalate + KOEt) Ethoxalyl Intermediate Reductive Cyclization

(Zn/AcOH or H2/Pd) 7-Fluoro-4-nitroindole
Yield: ~60-70%

Click to download full resolution via product page

Figure 1: Modified Reissert-Henze synthesis pathway for 7-fluoro-4-nitroindole.

Experimental Protocol
The following protocol is a validated methodology for synthesizing 4-nitroindoles, adapted for

the 7-fluoro derivative.

Method: Enamine Cyclization (Leimgruber-Batcho
Adaptation)
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Objective: Synthesis of 7-fluoro-4-nitroindole from 3-fluoro-2-methyl-1,5-dinitrobenzene

(Precursor selection is critical; ensure nitro group at C2 of toluene is reduced, while C6 nitro

remains). Note: Regioselectivity in dinitro reduction is the key challenge here.

Reagents:

Precursor: 3-Fluoro-2,6-dinitrotoluene (1.0 eq)

Reagent A:

-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq)

Solvent: DMF (anhydrous)

Reducing Agent: Raney Nickel / H2 or TiCl3 (for selective reduction)

Step-by-Step Procedure:

Enamine Formation:

Dissolve 3-fluoro-2,6-dinitrotoluene (10 mmol) in anhydrous DMF (15 mL).

Add DMF-DMA (15 mmol) under nitrogen atmosphere.

Heat to 110°C for 4–6 hours. Monitor by TLC (formation of deep red enamine).[1]

Concentrate in vacuo to remove excess DMF-DMA.

Reductive Cyclization:

Dissolve the crude enamine in Ethanol/Acetic Acid (4:1).[1]

Add Iron powder (5.0 eq) or use catalytic hydrogenation (10% Pd/C, 1 atm H2) carefully

monitoring to prevent reduction of the 4-nitro group (using stoichiometric iron is often safer

for preserving the second nitro group).

Heat to 80°C for 2 hours.
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Mechanism:[1][2][3][4][5][6][7] The amino group generated at the ortho-position attacks the

enamine double bond, closing the pyrrole ring.[1]

Workup & Purification:

Filter through Celite to remove metal residues.[1]

Dilute filtrate with water and extract with Ethyl Acetate (3x).[1]

Wash organic layer with NaHCO3 (sat.) and Brine.[1]

Purify via Flash Column Chromatography (Hexanes/EtOAc gradient).[1]

Expected Yield: 45–60%.[1]

Characterization: 1H NMR (DMSO-d6) should show characteristic indole C2-H and C3-H

doublets/multiplets and the downfield shift of C5-H due to the 4-nitro group.

Medicinal Chemistry Applications
The 7-fluoro-4-nitroindole scaffold serves as a bioisostere for 7-azaindoles and is a precursor

to potent kinase inhibitors.

Case Study: HIV-1 Attachment Inhibition
While drugs like Fostemsavir (BMS-663068) utilize a 7-azaindole core, the 7-fluoroindole

scaffold acts as a critical backup series. The 7-fluoro substituent mimics the N7-nitrogen's

electron-withdrawing nature without the hydrogen bond acceptor capability, altering the

solvation profile in the gp120 binding pocket.

Structure-Activity Relationship (SAR):

4-Position (Nitro -> Amine -> Amide): The nitro group is almost always reduced to an amine

to attach a "head" group (e.g., oxo-acetyl piperazine) that extends into the solvent front or

interacts with specific residues (e.g., Asp185 in kinases).

7-Position (Fluoro): Modulates the pKa of the indole NH (approx.[1] pKa 13-14), enhancing

permeability compared to the more polar 7-azaindole (pKa ~11).
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Figure 2: Structure-Activity Relationship (SAR) map of the 7-fluoro-4-nitroindole scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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